Cas no 2219379-82-3 (sodium 6-(pyrrolidin-1-yl)pyridazine-3-sulfinate)

• Product Name: sodium 6-(pyrrolidin-1-yl)pyridazine-3-sulfinate
• CAS No: 2219379-82-3
• MF: C₈H₁₂N₃NaO₂S
• MW: 237.254550933838
• CID: 5951719
• PubChem ID: 137952170
• Update Time: 2025-06-08

sodium 6-(pyrrolidin-1-yl)pyridazine-3-sulfinate Chemical and Physical Properties

Names and Identifiers

• sodium 6-(pyrrolidin-1-yl)pyridazine-3-sulfinate
• sodium;6-pyrrolidin-1-ylpyridazine-3-sulfinate
• EN300-1704521
• starbld0010926
• 2219379-82-3

• Inchi： 1S/C8H11N3O2S.Na.H/c12-14(13)8-4-3-7(9-10-8)11-5-1-2-6-11;;/h3-4H,1-2,5-6H2,(H,12,13);;
• InChI Key： UPGRLKVJIXYLPU-UHFFFAOYSA-N
• SMILES： S(C1N=NC(N2CCCC2)=CC=1)(O)=O.[NaH]

Computed Properties

• Exact Mass: 235.03914203g/mol
• Monoisotopic Mass: 235.03914203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.4Ų

Additional information on sodium 6-(pyrrolidin-1-yl)pyridazine-3-sulfinate

Comprehensive Introduction to Sodium 6-(pyrrolidin-1-yl)pyridazine-3-sulfinate (CAS No. 2219379-82-3)

In the rapidly evolving field of pharmaceutical and chemical research, Sodium 6-(pyrrolidin-1-yl)pyridazine-3-sulfinate (CAS No. 2219379-82-3) has emerged as a compound of significant interest. This sulfinate derivative is widely recognized for its potential applications in drug discovery, organic synthesis, and material science. Researchers are increasingly focusing on its unique chemical properties, which make it a valuable intermediate in the development of novel therapeutic agents and functional materials.

The compound's structure, featuring a pyridazine core and a pyrrolidine substituent, contributes to its versatility in chemical reactions. Its sulfinate group enhances its reactivity, enabling it to participate in various coupling and substitution reactions. This characteristic has made Sodium 6-(pyrrolidin-1-yl)pyridazine-3-sulfinate a subject of numerous studies aimed at optimizing synthetic pathways for complex molecules.

One of the most discussed topics in recent literature is the role of sulfinate compounds in green chemistry. As the scientific community strives to reduce environmental impact, Sodium 6-(pyrrolidin-1-yl)pyridazine-3-sulfinate has been explored as a potential catalyst or reagent in eco-friendly synthetic processes. Its stability and solubility in aqueous solutions further enhance its appeal for sustainable chemistry applications.

Another area of growing interest is the compound's potential in medicinal chemistry. The pyridazine moiety is a common pharmacophore found in many bioactive molecules, and the addition of a pyrrolidine ring can influence the compound's pharmacokinetic properties. Researchers are investigating whether Sodium 6-(pyrrolidin-1-yl)pyridazine-3-sulfinate could serve as a building block for drugs targeting neurological disorders or inflammatory conditions, aligning with current trends in personalized medicine.

From a technical perspective, the synthesis and characterization of Sodium 6-(pyrrolidin-1-yl)pyridazine-3-sulfinate require advanced analytical techniques such as NMR spectroscopy and mass spectrometry. These methods are critical for ensuring the compound's purity and stability, which are essential for its application in high-value research and development projects. The compound's CAS No. 2219379-82-3 serves as a unique identifier, facilitating accurate referencing in scientific databases and regulatory documents.

In the context of industrial applications, Sodium 6-(pyrrolidin-1-yl)pyridazine-3-sulfinate is gaining attention for its potential use in the production of specialty chemicals. Its ability to act as a ligand or intermediate in metal-catalyzed reactions makes it a candidate for innovations in catalysis and polymer chemistry. Companies specializing in fine chemicals are increasingly listing this compound in their portfolios, reflecting its commercial relevance.

As the demand for high-performance materials grows, so does the interest in compounds like Sodium 6-(pyrrolidin-1-yl)pyridazine-3-sulfinate. Its molecular structure offers opportunities for designing materials with tailored electronic or optical properties, which could be useful in optoelectronics or sensor technologies. This aligns with the broader trend of integrating chemical innovation into advanced manufacturing processes.

For researchers and industry professionals seeking reliable information about Sodium 6-(pyrrolidin-1-yl)pyridazine-3-sulfinate, it is crucial to consult peer-reviewed studies and reputable suppliers. The compound's CAS No. 2219379-82-3 ensures precise identification, avoiding confusion with structurally similar molecules. As the scientific understanding of this compound expands, its applications are likely to diversify, making it a noteworthy subject for ongoing investigation.